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Compound of Interest

Compound Name: 4-Tert-butyl-D9-phenol

CAS No.: 358730-87-7

Cat. No.: B1382429

Get Quote

To understand why 4-Tert-butyl-D9-phenol requires rigorous disposal logistics, we must

examine its biological impact. It is not merely a corrosive irritant; it is a recognized

environmental endocrine-disrupting chemical (EDC)[1].

When improperly disposed of and introduced into aquatic ecosystems, 4-tert-butylphenol

induces severe intracellular calcium (Ca2+) overload in aquatic organisms[1]. Mechanistically,

this cytotoxicity is driven by the miR-363/CACNA1D axis. The chemical exposure suppresses

microRNA-363, which subsequently removes the post-transcriptional suppression of the

CACNA1D gene (encoding an L-type calcium channel). The resulting unregulated calcium

influx impairs cellular autophagy, leading to irreversible cellular stress and death[1].
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Mechanistic pathway of 4-tert-butylphenol cytotoxicity via the miR-363/CACNA1D axis.

Because of this specific mechanism, the Predicted No-Effect Concentration (PNEC) for aquatic

environments is exceptionally low—calculated at just 3.2 µg/L for chronic exposure[2].

Quantitative Ecotoxicity Profile
To contextualize the environmental hazard (GHS H410 classification), the following table

summarizes the validated aquatic toxicity thresholds that dictate our disposal parameters:
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Test Subject
Biological
Endpoint

Exposure Time Concentration

Daphnia magna

(Crustacean)

EC50 (Swimming

inhibition)
48 hours 3.4 - 3.9 mg/L[3][4]

Pseudokirchneriella

subcapitata (Algae)

EC50 (Growth

inhibition)
72 hours 11.2 - 14.0 mg/L[2][4]

Oryzias latipes

(Medaka Fish)
LC50 (Mortality) 96 hours 5.1 mg/L[2]

Daphnia magna

(Crustacean)

NOEC (Reproductive

inhibition)
21 days 0.73 mg/L[3]

Regulatory Classification & RCRA Grounding
Before executing disposal, the waste stream must be accurately characterized under the

Resource Conservation and Recovery Act (RCRA) and the Globally Harmonized System

(GHS):

Corrosivity (RCRA D002): 4-Tert-butyl-D9-phenol causes severe skin burns and eye

damage (GHS H314)[5]. If your laboratory waste stream is an aqueous or solvent mixture

exhibiting a pH ≤ 2 or ≥ 12.5, it strictly falls under the EPA RCRA Waste Code D002[5][6].

Combustibility: The compound possesses a flash point of approximately 110.9°C[7]. It is a

combustible material that can generate highly toxic phenolic vapors upon ignition[4].

Environmental Hazard: Classified as Very Toxic to Aquatic Life with Long Lasting Effects

(H410)[5][8]. Under no circumstances should any concentration of this chemical be

introduced into municipal drains[4][9].

Step-by-Step Disposal & Operational Protocol
The following methodology ensures a self-validating system where every action directly

mitigates a specific chemical or regulatory risk.
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Standard Operating Procedure for 4-Tert-butyl-D9-phenol waste segregation and disposal.

Step 1: Waste Segregation
Action: Isolate 4-Tert-butyl-D9-phenol waste entirely from strong oxidizing agents, strong

acids, epoxies, and isocyanates[6].

Causality: Alkylphenols feature electron-rich aromatic rings. Mixing them with strong

oxidizers triggers rapid, exothermic degradation. This heat generation can boil off carrier

solvents and release toxic, combustible vapors into the laboratory environment[4].

Step 2: Primary and Secondary Containment
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Action: Store liquid waste in chemically compatible, high-density polyethylene (HDPE) or

glass carboys. Place these primary containers inside secondary containment trays capable

of holding at least 110% of the primary volume. Keep containers tightly closed in a cool, well-

ventilated area[4][9].

Causality: Given the chronic toxicity NOEC of 0.73 mg/L[3], even micro-leaks into municipal

wastewater systems can devastate local aquatic biomes. Secondary containment acts as a

non-negotiable physical failsafe against environmental release.

Step 3: RCRA-Compliant Labeling
Action: Label containers explicitly with "Hazardous Waste - 4-Tert-butyl-D9-phenol".
Append the code RCRA D002 if the solution is highly acidic/basic[5][6], and include the GHS

Environmental Hazard and Corrosive pictograms.

Causality: Licensed disposal facilities rely on accurate chemical characterization to

determine the correct handling protocols and incineration temperature profiles required to

safely destroy the waste.

Step 4: Final Destruction via Incineration
Action: Contract a licensed hazardous waste disposal service for high-temperature

incineration[9].

Causality: High-temperature incineration is the only reliable method to fully cleave the highly

stable carbon-deuterium (C-D) and aromatic carbon-carbon bonds, permanently preventing

the molecule from persisting as an environmental EDC.

Emergency Spill Response Methodology
If a primary container fails, immediate and calculated action is required to prevent

environmental release and protect laboratory personnel[9].

Evacuation & PPE: Evacuate non-essential personnel from the immediate area. Responders

must don appropriate PPE, including a NIOSH-approved respirator (if ventilation is

compromised), heavy-duty chemical-resistant gloves (Nitrile or Neoprene), and splash

goggles[4][9].
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Source Isolation: Eliminate all ignition sources immediately. Static discharge or ambient heat

can ignite the combustible vapors (Flash point ~110°C)[4][7].

Inert Absorption: Cover the spill with an inert, non-combustible absorbent material such as

vermiculite, dry sand, or specialized chemical spill pads. Crucial Note: Do not use

combustible materials like sawdust, which can react or become highly flammable when

soaked with concentrated phenols[9].

Mechanical Collection: Use non-sparking tools to carefully sweep the absorbed material into

a sealable, RCRA-compliant hazardous waste drum[9].

Chemical Decontamination: Wash the affected surface thoroughly with a mild detergent and

water solution. Collect all rinsate as hazardous waste. It cannot be flushed down the drain,

as even highly dilute rinsate will likely exceed the strict 3.2 µg/L PNEC threshold for aquatic

environments[2][4].
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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